(9Z,12S,13R)-12,13-Dihydroxy-9-octadecenoic acid

• CAS No.: 263399-35-5
• Product Name: (9Z,12S,13R)-12,13-Dihydroxy-9-octadecenoic acid
• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• IUPAC Name: (Z,12S,13R)-12,13-dihydroxyoctadec-9-enoic acid
• Standard InChI: InChI=1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-/t16-,17+/m1/s1
• Standard InChIKey: CQSLTKIXAJTQGA-GJGKEFFFSA-N
• Isomeric SMILES: CCCCC[C@H]([C@H](C/C=C\CCCCCCCC(=O)O)O)O
• SMILES: CCCCCC(C(CC=CCCCCCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(C(CC=CCCCCCCCC(=O)O)O)O
• Description: (±)12(13)-DiHOME is the diol resulting from the soluble epoxide hydrolase opening of (±)12(13)-EpOME (Item No. 52450). The mixture of the methyl ester of this diol and the 9,10 isomer are more cytotoxic than the methyl ester epoxides in renal proximal tubular cells. However, in renal cortical mitochondria, the conversion of the epoxide to (±)12(13)-DiHOME appears to be part of the detoxification pathway that prevents mitochondrial dysfunction. This diol and the 9,10 isomer can be glucuronidated by human liver and intestinal microsomes as well as recombinant UGT2B7 through a hydroxyl group. High levels of LA-diol glucuronides have been found in the urine of humans with peroxisomal diseases. A mixture of the diols stimulates breast cancer cell proliferation in vitro and disrupts reproductive function in rats at relatively low concentrations.
• Synonyms: Isoleukotoxin diol
• Reference: 1.Moran, J.H.,Weise, R.,Schnellmann, R.G., et al. Cytotoxicity of linoleic acid diols to renal proximal tubular cells. Toxicology and Applied Pharmacology 146, 53-59 (1997).
• PubChem Compound: 25320868
• Last Modified: Nov 11 2021